2-((5,5-dioxido-3a,4,6,6a-tetrahydrothieno[3,4-d]thiazol-2-yl)(4-methoxyphenyl)amino)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(N-(5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-yl)-4-methoxyanilino)-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H23N3O5S2/c1-28-15-9-7-14(8-10-15)24(21-23-17-12-31(26,27)13-19(17)30-21)11-20(25)22-16-5-3-4-6-18(16)29-2/h3-10,17,19H,11-13H2,1-2H3,(H,22,25)
• InChI Key: LITYJCDHOMITQK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(CC(=O)NC2=CC=CC=C2OC)C3=NC4CS(=O)(=O)CC4S3
• Molecular Formula: C21H23N3O5S2
• Molecular Weight: 461.6 g/mol
• CAS No.: 872200-40-3

Description

This compound is a complex organic molecule that contains several functional groups, including two methoxyphenyl groups, an acetamide group, and a tetrahydrothieno[3,4-d]thiazole ring with two oxygen atoms attached.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds often undergo a variety of reactions, including condensation with aromatic aldehydes, refluxing with hydrazine hydrate, and intramolecular cyclization.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.